Cas no 1804885-83-3 (2,5-Dichloro-4-ethoxytoluene)

• Product Name: 2,5-Dichloro-4-ethoxytoluene
• CAS No: 1804885-83-3
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 5003361
• Update Time: 2025-08-05

2,5-Dichloro-4-ethoxytoluene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4-ethoxytoluene

• Inchi： 1S/C9H10Cl2O/c1-3-12-9-5-7(10)6(2)4-8(9)11/h4-5H,3H2,1-2H3
• InChI Key： ONGRNONIHLNWQY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C)Cl)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,5-Dichloro-4-ethoxytoluene

2,5-Dichloro-4-ethoxytoluene: A Comprehensive Overview

2,5-Dichloro-4-ethoxytoluene, with the CAS number 1804885-83-3, is a chemical compound that has garnered significant attention in various fields due to its unique properties and versatile applications. This compound belongs to the class of aromatic chlorinated toluenes, which are widely used in industries such as agriculture, pharmaceuticals, and materials science. The structure of 2,5-Dichloro-4-ethoxytoluene consists of a toluene ring substituted with two chlorine atoms at positions 2 and 5, and an ethoxy group at position 4. This substitution pattern imparts specific reactivity and stability to the molecule, making it suitable for a range of chemical reactions and applications.

The synthesis of 2,5-Dichloro-4-ethoxytoluene typically involves multi-step processes that include chlorination, etherification, and purification steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of heterogeneous catalysts to facilitate the chlorination process, reducing the need for hazardous reagents and improving yield rates. These developments highlight the ongoing efforts to optimize the production of 2,5-Dichloro-4-ethoxytoluene while minimizing environmental impact.

In terms of applications, 2,5-Dichloro-4-ethoxytoluene has been extensively studied for its potential in agrochemicals. It serves as an intermediate in the synthesis of various pesticides and herbicides due to its ability to act as a precursor for more complex molecules with enhanced bioactivity. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against agricultural pests, particularly in resistance management strategies. This underscores the importance of 2,5-Dichloro-4-ethoxytoluene in sustainable agriculture practices.

Beyond agrochemicals, 2,5-Dichloro-4-ethoxytoluene has also found applications in pharmaceutical research. Its structure provides a platform for exploring novel drug candidates with improved pharmacokinetic profiles. For example, researchers have investigated its role in the development of anti-inflammatory agents and anticancer drugs by modifying its substituents to enhance bioavailability and target specificity. These studies emphasize the compound's versatility as a building block in medicinal chemistry.

The environmental impact of 2,5-Dichloro-4-ethoxytoluene has been another area of focus for recent research. Studies have examined its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. Understanding these processes is crucial for assessing the compound's persistence in ecosystems and developing strategies for mitigating potential risks associated with its use.

In conclusion, 2,5-Dichloro-4-ethoxytoluene, with its CAS number 1804885-83-3, stands as a significant compound in modern chemistry due to its diverse applications and ongoing research advancements. Its role as an intermediate in agrochemicals and pharmaceuticals highlights its importance across multiple industries. As research continues to uncover new insights into its properties and potential uses, this compound is poised to remain a key player in chemical innovation.